Cas no 1806000-41-8 (3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1806000-41-8
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910637
• Update Time: 2025-05-20

3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-5-3(1-13)4(9)2-14-6(5)15-7(10,11)12/h2H
• InChI Key： KITRUQXXSLKAEJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=CN=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806000-41-8)

3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine, with the CAS number 1806000-41-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a cyano group, a fluoro atom, and a trifluoromethoxy group, makes this molecule a valuable intermediate in the synthesis of various bioactive compounds.

The structural features of 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine contribute to its unique chemical properties and reactivity. The bromo group provides a site for further substitution reactions, such as cross-coupling reactions, which are commonly employed in the construction of complex molecular frameworks. The cyano group introduces a polar electron-withdrawing effect, influencing the electronic properties of the molecule and potentially enhancing its binding affinity to biological targets. The fluoro atom, known for its ability to modulate metabolic stability and binding interactions, adds another layer of tunability to the compound. Lastly, the trifluoromethoxy group enhances lipophilicity and metabolic resistance, making it an attractive moiety in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine has emerged as a key building block in this endeavor. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of electron-withdrawing groups like the cyano and trifluoromethoxy moieties enhances the compound's interaction with protein targets, improving its pharmacological efficacy.

One of the most compelling aspects of 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine is its role in the development of next-generation agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with essential biological processes in pests. The specific arrangement of functional groups in this molecule allows for fine-tuning of its biological activity, making it an excellent candidate for designing environmentally friendly and highly effective agrochemicals. Recent advancements in green chemistry have emphasized the need for sustainable synthetic routes, and compounds like 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine offer promising solutions by enabling efficient and scalable production methods.

The pharmaceutical industry has also leveraged the versatility of 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine in drug discovery programs. Its structural framework serves as a scaffold for generating libraries of compounds with diverse biological activities. High-throughput screening (HTS) campaigns have identified several derivatives of this compound that exhibit potent activity against pathogens and chronic diseases. The fluoro substituent, in particular, has been shown to enhance drug-like properties such as solubility and bioavailability, which are critical factors in successful drug development. Furthermore, computational modeling studies have predicted that modifications to this core structure could lead to novel therapeutics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine represents an intriguing challenge due to its complex functionalization pattern. Researchers have developed innovative synthetic strategies to access this compound efficiently while maintaining high yields and purity. These methods often involve multi-step sequences that showcase the ingenuity of modern organic synthesis. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromo and fluoro groups at specific positions on the pyridine ring. Additionally, nucleophilic substitution reactions have been utilized to install cyano and trifluoromethoxy moieties with high regioselectivity.

The impact of 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine extends beyond academic research; it has practical implications for industrial applications as well. Pharmaceutical companies are increasingly investing in custom synthesis services to produce tailored derivatives of this compound for preclinical and clinical studies. Similarly, agrochemical manufacturers are exploring its potential as a precursor for next-generation crop protection agents. The demand for high-quality intermediates like 3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine underscores its importance as a cornerstone molecule in modern chemical synthesis.

In conclusion,3-Bromo-4-cyano-5-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1806000-41-8) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing bioactive molecules with diverse therapeutic potentials. As research continues to uncover new applications for this compound,3-Bromo-4-cyano-5-fluoro -2-(trifluoromethoxy)pyridine is poised to remain at the forefront of chemical innovation.